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Compound of Interest

Compound Name: 1-Bromo-1-fluoroethane

Cat. No.: B3349677

Technical Dossier: 1-Bromo-1-fluoroethane

This document provides core chemical data for 1-Bromo-1-fluoroethane, intended for
researchers, scientists, and professionals in drug development.

Chemical Identity and Properties

1-Bromo-1-fluoroethane is a halogenated hydrocarbon. The fundamental properties, including
its molecular formula and weight, are essential for stoichiometric calculations, analytical
characterization, and pharmacokinetic modeling.

Data Summary

The key quantitative identifiers for 1-Bromo-1-fluoroethane are summarized in the table

below.
Parameter Value Reference
Molecular Formula C2Ha4BrF [11[2]031[4]
Molecular Weight 126.96 g/mol [L1121[31[41[5]
Monoisotopic Mass 125.94804 Da [11[2][5]

Experimental Protocols
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The reported molecular weight and formula are computed values derived from standard atomic
weights and confirmed through analytical techniques such as mass spectrometry.

Protocol: Mass Spectrometry for Molecular Weight Determination

o Sample Preparation: A dilute solution of 1-Bromo-1-fluoroethane is prepared in a volatile
solvent (e.g., methanol or acetonitrile).

 lonization: The sample is introduced into a mass spectrometer and ionized, typically using
Electron lonization (El) or Electrospray lonization (ESI). El is common for small, volatile
molecules.

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., quadrupole or time-of-flight).

o Detection: The detector records the abundance of ions at each m/z value, generating a mass
spectrum.

o Data Interpretation: The peak corresponding to the intact molecular ion (M+) is identified.
The presence of bromine's characteristic isotopic pattern (:°Br and 8Br in an approximate
1:1 ratio) is used to confirm the presence of a single bromine atom in the molecule. The
monoisotopic mass is determined from the peak corresponding to the most abundant
isotopes (e.qg., 12C, tH, 1°F, 7°Br).

Logical Relationships

The molecular formula represents the elemental composition of the compound. The
relationship between the constituent atoms and the final molecule is visualized below.
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Caption: Elemental composition of 1-Bromo-1-fluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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